Cas no 102625-28-5 (1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-)

1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)- structure
102625-28-5 structure
Product Name:1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-
CAS No:102625-28-5
MF:C6H8N2O3
MW:156.139321327209
CID:125172
PubChem ID:13684510
Update Time:2025-04-18

1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 2-(methoxymethyl)-
    • 1H-Imidazole-4-carboxylicacid,2-(methoxymethyl)-(9CI)
    • 2-(methoxymethyl)-1H-imidazole-5-carboxylic acid
    • 2-(METHOXYMETHYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
    • ACMC-20m5lw
    • AG-D-12203
    • AGN-PC-00NKIQ
    • CTK0H2443
    • DTXSID80546678
    • AKOS011533931
    • EN300-2486216
    • 102625-28-5
    • Inchi: 1S/C6H8N2O3/c1-11-3-5-7-2-4(8-5)6(9)10/h2H,3H2,1H3,(H,7,8)(H,9,10)
    • InChI Key: HQYYRCLFJBPFNA-UHFFFAOYSA-N
    • SMILES: O(C)CC1=NC=C(C(=O)O)N1

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • PSA: 75.21
  • LogP: 0.25430
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